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Compound of Interest

Compound Name: Cadmium-114

Cat. No.: B084361 Get Quote

DISCLAIMER: This document provides guidance for laboratory personnel handling Cadmium-
114. It is not a substitute for a comprehensive, site-specific risk assessment and adherence to

all applicable federal, state, and local regulations.

Cadmium-114 (¹¹⁴Cd) is a stable isotope of cadmium.[1][2][3] While it is not radioactive, it

possesses the same significant chemical toxicity as natural cadmium.[4][5][6] Cadmium and its

compounds are highly toxic, carcinogenic, and can cause severe damage to the lungs,

kidneys, and bones upon exposure.[4][6][7] Therefore, handling ¹¹⁴Cd requires stringent safety

protocols to mitigate risks associated with heavy metal poisoning.

Hazard Identification and Risk Assessment
The primary risks associated with Cadmium-114 are chemical. Inhalation of dust or fumes is

the most significant route of exposure, followed by ingestion and skin contact.[8][9][10] Acute

exposure can lead to flu-like symptoms, chest pain, and severe lung damage (pulmonary

edema), which can be delayed and potentially fatal.[4][9] Chronic exposure to low levels of

cadmium can result in kidney damage, emphysema, anemia, and an increased risk of lung and

prostate cancer.[4]

The logical workflow for assessing and mitigating these risks is outlined below.
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Risk Assessment & Mitigation Workflow for Cadmium-114

Control Measures

Identify Hazard:
Cadmium-114 (Stable Isotope)

Primary Hazard:
Chemical Toxicity (Carcinogen, Organ Damage)

is a

Health Risks:
Acute (Pulmonary Edema), Chronic (Kidney/Lung Damage, Cancer)

leads to

Routes of Exposure:
Inhalation (dust/fumes), Ingestion, Skin Contact

enables

Mitigation Strategy

requires

1. Elimination/Substitution
(Most Effective)

2. Engineering Controls
(Fume Hood, Ventilation)

3. Administrative Controls
(SOPs, Training, Restricted Areas)

4. Personal Protective Equipment (PPE)
(Least Effective - Last line of defense)
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Caption: Risk assessment and control hierarchy for Cadmium-114.
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Occupational Exposure Limits
Adherence to established occupational exposure limits is mandatory. The Occupational Safety

and Health Administration (OSHA) has set stringent limits for cadmium.

Parameter Limit Agency Notes

Permissible Exposure

Limit (PEL)
5 µg/m³ OSHA

8-hour time-weighted

average (TWA)[11]

[12][13]

Action Level (AL) 2.5 µg/m³ OSHA

8-hour TWA. Triggers

requirements for

exposure monitoring

and medical

surveillance.[12][13]

[14]

Threshold Limit Value

(TLV)
0.01 mg/m³ (Total) ACGIH

8-hour TWA for total

particulate matter.[15]

Threshold Limit Value

(TLV)

0.002 mg/m³

(Respirable)
ACGIH

8-hour TWA for the

respirable fraction.[15]

[16]

Personal Protective Equipment (PPE) Selection Protocol
The selection of appropriate PPE is critical and must be performed based on a thorough risk

assessment of the specific procedures being conducted. When engineering and administrative

controls are not sufficient to reduce exposure below the PEL, PPE is required.[12][17]
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Start:
Procedure involving

Cadmium-114

Is there a risk of
generating dust or fumes?

Is exposure > PEL (5 µg/m³)?

Yes

Is there a risk of
skin/eye contact?

No

Respiratory Protection Required
(See OSHA Table 1)

Yes

No

Required PPE:
- Nitrile Gloves (double-gloving recommended)

- Safety Goggles / Face Shield
- Lab Coat / Coveralls

Yes

Minimum PPE:
- Nitrile Gloves

- Safety Glasses
- Lab Coat

No

End:
Proceed with caution
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Caption: Decision workflow for selecting appropriate PPE.
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Detailed PPE Requirements:

Respiratory Protection: Required when airborne concentrations exceed the PEL, or as a

precaution when dusts or fumes may be generated.[12][14] The specific type of respirator

depends on the concentration of airborne cadmium and must comply with OSHA standard 29

CFR 1910.134.[14][15][18]

Hand Protection: Nitrile gloves are recommended. For extended use or direct handling,

double-gloving is advised.[5][19]

Eye and Face Protection: Safety glasses are the minimum requirement.[17] When there is a

splash hazard or dust generation, chemical safety goggles and/or a face shield must be

worn.[12][14]

Protective Clothing: A lab coat is standard. For tasks with a higher potential for

contamination, disposable coveralls, head coverings, and boot covers should be used to

prevent skin contact and contamination of personal clothing.[20][17]

Operational and Disposal Plans
Standard Operating Procedure for Handling Cadmium-
114 Powder
This protocol outlines the essential steps for safely handling ¹¹⁴Cd compounds in a laboratory

setting.

1. Preparation:

Designate a specific area for cadmium work, such as a chemical fume hood or glove box, to
contain potential contamination.[4][5]
Ensure the work area is clean and uncluttered.
Post warning signs indicating the presence of cadmium and its hazards.[11]
Verify that an eyewash station and safety shower are immediately accessible.[18]
Assemble all necessary materials and equipment before beginning work.
Don all required PPE as determined by the risk assessment.[15]

2. Handling:
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Conduct all manipulations of ¹¹⁴Cd powder within a certified chemical fume hood or other
approved ventilated enclosure to minimize inhalation exposure.[9][16][17]
Handle the material carefully to avoid generating dust.[4][7]
Use tools and techniques that minimize aerosolization (e.g., wet methods if compatible with
the process).
Keep containers of ¹¹⁴Cd tightly closed when not in use.[4][21]

3. Post-Handling & Decontamination:

After handling, decontaminate all surfaces and equipment using an appropriate cleaning
method. A HEPA-filtered vacuum is preferred for cleaning up dust.[20] Do not use a standard
shop vacuum.[15]
Carefully remove PPE, avoiding self-contamination. Dispose of single-use items in the
designated hazardous waste container.
Wash hands and forearms thoroughly with soap and water after removing gloves.[5][9] Do
not eat, drink, smoke, or apply cosmetics in the work area.[13][21]

Disposal Plan for Cadmium-114 Contaminated Waste
All materials contaminated with Cadmium-114 are considered hazardous waste and must be

disposed of according to institutional and regulatory guidelines.[15][22]

1. Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste (e.g., gloves, wipes, disposable lab coats,
vials) in a dedicated, leak-proof container lined with a heavy-duty plastic bag.[11][23]
Liquid Waste: Collect contaminated liquid waste in a sealed, clearly labeled, and chemically
compatible container. Do not pour cadmium waste down the drain.[4][7]
Sharps: Any contaminated sharps must be placed in a designated sharps container.

2. Labeling and Storage:

All waste containers must be clearly labeled with the words "Hazardous Waste," "Cadmium,"
and a description of the contents.[11]
Store waste containers in a secure, designated satellite accumulation area away from
incompatible materials.[18][21]

3. Final Disposal:
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Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
department.[23]
Do not mix cadmium waste with other waste streams unless specifically instructed to do so
by EHS personnel.
Contaminated clothing that is not disposable must be laundered by a professional service
familiar with handling heavy metal contamination; it must not be taken home.[20][11][12]
Transport contaminated items in sealed, impermeable bags.[11][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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